1-(3,4-Dihydroxyphenyl)-2-(2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanylethanone
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Description
1-(3,4-Dihydroxyphenyl)-2-(2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanylethanone is a useful research compound. Its molecular formula is C22H19N3O3S and its molecular weight is 405.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Pyrazolo[1,5-a]pyrimidines are noted for their synthesis and cyclic GMP phosphodiesterase inhibitory activity, with compounds showing specific inhibition of cGMP specific (type V) phosphodiesterase. This property is significant for developing therapeutics targeting various cardiovascular diseases and conditions requiring vasodilation (Dumaitre & Dodic, 1996).
Application in Cognitive Disorders
A diverse set of 3-aminopyrazolo[3,4-d]pyrimidinones was synthesized, displaying potent inhibitory activity against phosphodiesterase 1 (PDE1), with potential applications in treating cognitive deficits associated with neurodegenerative and neuropsychiatric diseases (Li et al., 2016). The development of such inhibitors is crucial for addressing a wide range of CNS disorders, including schizophrenia and Alzheimer's disease.
Novel Synthesis Approaches
Innovative synthesis methods for pyrazolo[1,5-a]pyrimidines and related compounds have been reported, indicating the versatility of these scaffolds in generating biologically active molecules. For example, the novel synthesis approach for disubstituted pyrazolo[1,5-a]pyrimidines incorporating thioether and aryl moieties offers new avenues for developing compounds with potential pharmacological applications (Li et al., 2012).
Anti-inflammatory and Antiulcerogenic Properties
Compounds based on the pyrazolo[1,5-a]pyrimidine scaffold have demonstrated significant anti-inflammatory properties without the ulcerogenic activity typically associated with nonsteroidal anti-inflammatory drugs (NSAIDs). This suggests their potential as safer alternatives for treating inflammation (Auzzi et al., 1983).
properties
IUPAC Name |
1-(3,4-dihydroxyphenyl)-2-(2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanylethanone |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O3S/c1-13-10-20(29-12-19(28)16-8-9-17(26)18(27)11-16)25-22(23-13)21(14(2)24-25)15-6-4-3-5-7-15/h3-11,26-27H,12H2,1-2H3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCUVOVMXCRQQCR-UHFFFAOYSA-N |
Source
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C(=NN2C(=C1)SCC(=O)C3=CC(=C(C=C3)O)O)C)C4=CC=CC=C4 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O3S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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